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Compound of Interest

Compound Name: 2-Ethylcyclohexanone

Cat. No.: B1346015

An In-depth Technical Guide on 2-Ethylcyclohexanone

For researchers, scientists, and drug development professionals, a precise understanding of
the fundamental properties of chemical compounds is paramount. This guide focuses on the
core molecular attributes of 2-Ethylcyclohexanone.

Core Molecular Data

2-Ethylcyclohexanone is a cyclic ketone with an ethyl substituent at the alpha position. Its
fundamental molecular properties are summarized below.

Property Value Source
Molecular Formula C8H140 [11[2]1[3][4][5]
Molecular Weight 126.20 g/mol [1114]
126.1962 g/mol [2]

126.199 g/mol [5]

The molecular formula, C8H140, indicates a composition of eight carbon atoms, fourteen
hydrogen atoms, and one oxygen atom.[1][2][4] The molecular weight is consistently reported
around 126.20 g/mol .[1][2][4][5]
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Logical Relationship of Molecular Properties

The relationship between the molecular formula and the molecular weight is foundational in
chemistry. The molecular weight is derived from the sum of the atomic weights of the
constituent atoms in the molecular formula.
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Caption: Derivation of molecular weight from the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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